Cas no 62102-28-7 (1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
• CAS No: 62102-28-7
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 956152
• PubChem ID: 317395
• Update Time: 2025-04-19

1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
• 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• (+/-)-carbocyclic 2'-deoxyuridine
• (+/-)-carbocyclic-2'deoxyuridine
• 1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)uracil
• AC1L7VWE
• C-2'-deoxyuridine
• CHEMBL42736
• CTK2F6857
• NSC249001
• NSC-249001
• SCHEMBL10811840
• DS-008553
• DTXSID80312037
• 62102-28-7

• Inchi： 1S/C10H14N2O4/c13-5-6-3-7(4-8(6)14)12-2-1-9(15)11-10(12)16/h1-2,6-8,13-14H,3-5H2,(H,11,15,16)
• InChI Key： JIFXFEDXEKJYAE-UHFFFAOYSA-N
• SMILES： OC1CC(CC1CO)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides